Cas no 89765-30-0 (2-Pentanone, 3-(4-chlorophenyl)-3-methyl-)

• Product Name: 2-Pentanone, 3-(4-chlorophenyl)-3-methyl-
• CAS No: 89765-30-0
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 589735
• PubChem ID: 21269881
• Update Time: 2025-04-19

2-Pentanone, 3-(4-chlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-(4-chlorophenyl)-3-methyl-
• 3-(4-chlorophenyl)-3-methylpentan-2-one
• 89765-30-0
• DTXSID50611822
• WIDQKFQRJJNJDH-UHFFFAOYSA-N
• 3-(4-Chlorophenyl)-3-methyl-2-pentanone
• SCHEMBL3410686

• Inchi： 1S/C12H15ClO/c1-4-12(3,9(2)14)10-5-7-11(13)8-6-10/h5-8H,4H2,1-3H3
• InChI Key： WIDQKFQRJJNJDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)=O)(C)CC

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų